molecular formula C18H19NO3 B5783272 N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide CAS No. 19186-87-9

N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide

Cat. No. B5783272
CAS RN: 19186-87-9
M. Wt: 297.3 g/mol
InChI Key: WVJYGGQEAMITCH-AWNIVKPZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide, also known as EMA, is a synthetic organic compound that belongs to the class of acrylamide derivatives. EMA has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide is not fully understood. However, studies have suggested that N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide exerts its biological activity through the inhibition of various enzymes and signaling pathways. For instance, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been shown to inhibit the activity of tyrosinase, an enzyme involved in melanin synthesis. Additionally, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been reported to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter implicated in Alzheimer's disease.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been reported to induce various biochemical and physiological effects. For instance, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. Moreover, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been reported to inhibit the growth of various fungal and bacterial strains. Additionally, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has several advantages as a research tool. Firstly, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide is readily available and can be synthesized using relatively simple and inexpensive methods. Moreover, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide exhibits potent biological activity, making it a useful tool for studying various biological processes. However, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide also has some limitations. For instance, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide is relatively unstable and can degrade over time, leading to inconsistent results. Additionally, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide can exhibit cytotoxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide. Firstly, further studies are needed to elucidate the mechanism of action of N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide and identify its molecular targets. Moreover, studies are needed to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide in animal models and human clinical trials. Additionally, further research is needed to explore the potential applications of N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide in other fields, such as agriculture and materials science. Overall, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide represents a promising research tool with potential applications in various fields.

Synthesis Methods

N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide can be synthesized through a multi-step reaction involving the condensation of 4-ethoxyaniline and 4-methoxybenzaldehyde, followed by the reaction with acryloyl chloride. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been extensively studied for its potential applications in drug discovery and development. In particular, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been shown to exhibit anticancer, antifungal, and antimicrobial activities. Moreover, N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide has been reported to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

(E)-N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19NO3/c1-3-22-17-11-7-15(8-12-17)19-18(20)13-6-14-4-9-16(21-2)10-5-14/h4-13H,3H2,1-2H3,(H,19,20)/b13-6+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WVJYGGQEAMITCH-AWNIVKPZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-Ethoxyphenyl)-3-(4-methoxyphenyl)acrylamide

CAS RN

19186-87-9
Record name N-(4-ETHOXYPHENYL)-3-(4-METHOXYPHENYL)ACRYLAMIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.